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Compound of Interest

Compound Name: 4-Bromoaniline

Cat. No.: B143363

Essential Guide to Handling 4-Bromoaniline

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 4-Bromoaniline. The following procedures detail the
necessary personal protective equipment (PPE), operational plans for handling and storage,
and protocols for spills and disposal.

Hazard Identification and Safety Data

4-Bromoaniline is a hazardous substance that poses significant health risks. It is classified as
harmful if swallowed, toxic in contact with skin, and may cause skin, eye, and respiratory
irritation.[1][2][3][4] Prolonged or repeated exposure can lead to more severe health effects,
including methemoglobinemia, which impairs the blood's ability to carry oxygen.[1][5] It is also
considered toxic to aquatic life with long-lasting effects.[3][5][6]

Quantitative Hazard and Property Data
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Property Value Source(s)

Acute Toxicity, Oral LD50 Rat: 456 mg/kg [61[7]

Acute Toxicity, Dermal LD50 Rat: 536 mg/kg [61[7]

Appearance White t.o slighjtly yellow 5136]
crystalline solid

Molecular Formula CeHeBrN [5]

Molecular Weight 172.02 g/mol [5]

Melting Point 66-70°C [519]

Boiling Point 230-243°C [519]

UN Number 2811 [9][10]

Hazard Class

6.1 (Toxic solid)

[2]141(€]

Packing Group

[2][°]

Operational and Disposal Plan

Adherence to the following procedural steps is mandatory to ensure safety when working with

4-Bromoaniline.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Bromoaniline to prevent

exposure.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[2][11]

o Eye/Face Protection: Chemical safety goggles or a face shield must be worn.[2][11]

o Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[2][11] For larger quantities or in case of a spill, a full suit may be required.[12]

o Respiratory Protection: All handling of solid 4-Bromoaniline should occur in a certified

chemical fume hood to avoid inhalation of dust.[11][13] If a fume hood is not available or if
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dust formation is likely, a NIOSH-approved respirator with a particulate filter is mandatory.[2]
[11][12]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the chemical's stability and preventing
accidental exposure or reaction.

Handling:

Always work in a well-ventilated area, preferably a chemical fume hood.[1][11][13]

Avoid all contact with skin and eyes.[1][2]

Do not breathe dust or vapors.[2][4][12]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.[1][2][11]

Ground all equipment containing the material to prevent static discharge.[12]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][9]

The substance is sensitive to light and air; store accordingly under inert gas if necessary.[1]

[3]

Keep away from incompatible materials such as strong oxidants, acids, acid anhydrides, acid
chlorides, and chloroformates.[1][3][7][8]

Store in a locked, secure area accessible only to authorized personnel.[3][13]

Spill Management Protocol

In the event of a spill, immediate and appropriate action must be taken.
» Evacuate: Evacuate all non-essential personnel from the spill area.[4]

e Ventilate: Ensure the area is well-ventilated.[4][11]
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» Contain: Prevent the spill from spreading or entering drains.[11][13]
e Cleanup:
o Wear all required PPE, including respiratory protection.[4]

o For solid spills, carefully sweep or scoop the material into a designated, labeled container
for hazardous waste. Avoid generating dust.[2][4][11]

o For spills dissolved in a solvent, absorb with inert material such as clay or diatomaceous
earth and place in the waste container.[2][4]

o Clean the spill area thoroughly with soap and water.[11]

o Collect all cleanup materials in a sealed container and dispose of them as hazardous
waste.[11]

Disposal Plan

Disposal of 4-Bromoaniline and any contaminated materials must be treated as hazardous
waste.

o Waste Collection: Collect all waste containing 4-Bromoaniline (including contaminated PPE
and cleanup materials) in a designated, compatible, and clearly labeled hazardous waste
container.[11] The label must include "Hazardous Waste" and the chemical name.[11]

o Storage of Waste: Store waste containers in a secure, cool, dry, and well-ventilated area,
away from incompatible materials.[11]

» Disposal: Arrange for disposal through a licensed and certified hazardous waste disposal
company.[3][11] Do not dispose of down the sink or in general trash.[10] Provide the disposal
company with the Safety Data Sheet (SDS).[11]

Safe Handling Workflow

The following diagram outlines the logical workflow for handling 4-Bromoaniline from receipt to
final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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